![molecular formula C8H11NO3 B1194082 3-Hydroxy-1-(2-hydroxyethyl)-2-methylpyridin-4(1h)-one CAS No. 30652-21-2](/img/structure/B1194082.png)
3-Hydroxy-1-(2-hydroxyethyl)-2-methylpyridin-4(1h)-one
Overview
Description
3-Hydroxy-1-(2-hydroxyethyl)-2-methylpyridin-4(1h)-one, also known as deferiprone, is a chelating agent that is used to treat iron overload in patients with thalassemia major. Iron overload is a serious condition that can lead to organ damage and even death. Deferiprone works by binding to excess iron in the body and removing it through urine and feces.
Scientific Research Applications
Complex Formation and Stability : This compound forms stable complexes with metals like iron (Fe(III)) and lead (Pb(II)). For instance, it has been shown to form a stable 3:1 complex with Fe(III), with a high stability constant. Such complexes are significant in the study of metal-ligand interactions and potential applications in metal ion chelation therapy (Katoh, Harada, & Saito, 2006).
Synthesis of Derivatives : Research has been conducted on synthesizing derivatives of this compound for various applications. For example, derivatives have been synthesized via multi-component reactions, indicating potential in creating new molecules with specific properties for scientific and industrial uses (Shi, Ji, Ni, & Yang, 2008).
Use in Fluorescence Probes : Certain derivatives of this compound have been studied for their fluorescent properties, indicating potential uses in biological tracing and medical diagnostics. These compounds show longer absorption and emission wavelengths compared to standard fluorescence probes (Prior et al., 2014).
Phytotoxic Activity : Some derivatives have been evaluated for their phytotoxic activity, indicating potential uses in the development of herbicides or plant growth regulators (Demuner et al., 2009).
Drug Solubility Enhancement : Techniques such as ultrasound-assisted improvement have been explored to enhance the solubility of this compound, which is crucial in pharmaceutical development for improving drug efficacy (Machado et al., 2013).
Iron Chelation Therapy : Studies suggest that derivatives of this compound can act as effective iron chelators, which is significant in treating disorders associated with iron overload, such as thalassemia (Kaviani & Izadyar, 2018).
Fluorescence Studies in Alzheimer's Research : Research has been conducted on using 3-hydroxy-4-pyridinone derivatives for fluorescence studies to determine their interaction with amyloid protein, which is crucial in Alzheimer's disease research (Telpoukhovskaia et al., 2015).
properties
IUPAC Name |
3-hydroxy-1-(2-hydroxyethyl)-2-methylpyridin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO3/c1-6-8(12)7(11)2-3-9(6)4-5-10/h2-3,10,12H,4-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJDRWNJIMXVJQG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=O)C=CN1CCO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70184700 | |
Record name | 1-(Ethan-1-ol)-2-methyl-3-hydroxypyridin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70184700 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
169.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
30652-21-2 | |
Record name | 3-Hydroxy-1-(2-hydroxyethyl)-2-methyl-4(1H)-pyridinone | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=30652-21-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-(Ethan-1-ol)-2-methyl-3-hydroxypyridin-4-one | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0030652212 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC353638 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=353638 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-(Ethan-1-ol)-2-methyl-3-hydroxypyridin-4-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70184700 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-HYDROXY-1-(2-HYDROXYETHYL)-2-METHYL-4(1H)-PYRIDINONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/T5FE5EU7U5 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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